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This in-depth technical guide provides a comprehensive overview of the core physical
properties of cobalt tungsten carbide (WC-Co), a composite material renowned for its
exceptional hardness and toughness.[1][2][3] By varying the cobalt binder content and tungsten
carbide grain size, the properties of this versatile material can be tailored to specific
applications, from cutting tools to wear-resistant components.[2][4] This document summarizes
key quantitative data, details experimental protocols for property measurement, and visualizes
the influential relationships between composition, microstructure, and performance.

Core Physical Properties of Cobalt Tungsten
Carbide

The physical characteristics of cobalt tungsten carbide are a composite of its constituent
materials: the hard and brittle tungsten carbide (WC) and the tough, ductile cobalt (Co) binder.
[1] The resulting cemented carbide exhibits a unique combination of hardness, strength, and
resistance to wear and fracture.[1][2] The following tables present a summary of the key
physical properties of various grades of cobalt tungsten carbide.

Table 1: General Physical Properties of Cobalt and Tungsten Carbide
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Property Cobalt (Co) Tungsten Carbide (WC)
Density 8.92 g/cm3[5] 15.6 g/cm3[5]

Melting Point 1,495 °C[1][5] 2,785 °C[5] - 2,870 °C[6]
Boiling Point 2,927 °C[1][5] 6,000 °C[1][5][6]

Young's Modulus 207 GPa[7] 450 - 700 GPa[6][7][8]
Electrical Resistivity ~0.06 uQ-m ~0.2 uQ-ml6][8]

Table 2: Physical Properties of Cobalt Tungsten Carbide Composites

WC-Co (6% WC-Co (10% WC-Co (12% WC-Co (17%
Property
Co) Co) Co) Co)
) 14.9 - 15.0 13.9-14.2
Density 14.5 g/cm3 14.4 g/cm3[10]
g/cm3[9] g/cm3[11]
Hardness ~1550 - 1600 900-1100 750-950
_ ~92.0 HRA
(Vickers) HV30[12] DPH300[10] DPH300[13]
~600 - 630
Young's Modulus ~577 GPa[14] - -
GPa[9][12]

Decreases with

Decreases with

Decreases with

Thermal ) ] ) ) ) )
o ~100 W/(m-K)[9] increasing Co increasing Co increasing Co
Conductivity
content[15][16] content[15][16] content[15][16]
) Increases with Increases with Increases with
Electrical ) ) ) ) ) )
o ~20 pQ-cm[17] increasing Co increasing Co increasing Co
Resistivity
content[18][19] content[18][19] content[18][19]
Compressive ~4585 - 6200
~4171 MPa - -
Strength MPa[9]
Tensile Strength ~1440 MPa[12] - - -

Experimental Protocols for Property Determination
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Accurate characterization of the physical properties of cobalt tungsten carbide is crucial for
material selection and application development. Standardized testing methodologies are
employed to ensure reliable and reproducible results.

Hardness Testing

The hardness of cobalt tungsten carbide is a critical measure of its resistance to localized
plastic deformation.

» Methodology: The most common method for determining the hardness of cemented carbides
is the Vickers hardness test.[20] This method involves indenting the test material with a
diamond indenter, in the form of a right pyramid with a square base and an angle of 136
degrees between opposite faces, subjected to a load of 1 to 100 kgf. The two diagonals of
the indentation left in the surface of the material after removal of the load are measured
using a microscope and their average is calculated. The area of the sloping surface of the
indentation is calculated. The Vickers hardness is the quotient obtained by dividing the kgf
load by the square mm area of indentation.

e Standard: ASTM E384 - Standard Test Method for Microindentation Hardness of Materials.

Density Measurement

The density of a sintered cobalt tungsten carbide part is a key indicator of the quality of the
sintering process and the absence of porosity.

» Methodology: The Archimedes method is a widely used technique for determining the density
of solid materials. The procedure involves weighing the dry sample in air, and then weighing
the sample while it is submerged in a liquid of known density (typically distilled water). The
density of the sample is then calculated using the formula:

o p=(m_air* p_liquid) / (m_air - m_liquid) where p is the density of the sample, m_air is the
mass of the sample in air, m_liquid is the mass of the sample in the liquid, and p_liquid is
the density of the liquid.

o Standard: ISO 3369 - Impermeable sintered metal materials and hardmetals —
Determination of density.
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Thermal Property Measurement

Thermal conductivity and thermal expansion are important properties, especially for
applications involving high temperatures or thermal cycling.

o Methodology:

o Thermal Conductivity: The laser flash method is a common technique for measuring the
thermal diffusivity of a material, from which the thermal conductivity can be calculated.[15]
In this method, a short pulse of energy from a laser is used to heat one side of a small,
disc-shaped sample. The temperature rise on the opposite face of the sample is measured
as a function of time using an infrared detector. The thermal diffusivity is then calculated
from this temperature-time data.

o Thermal Expansion: Dilatometry is used to measure the change in dimensions of a
material as a function of temperature.[15] A sample is heated in a furnace, and its change
in length is measured by a sensitive displacement transducer. The coefficient of thermal
expansion can be determined from the slope of the length change versus temperature
curve.

o Standard: ASTM E1461 - Standard Test Method for Thermal Diffusivity by the Flash Method.

Visualizing Material Relationships

The interplay between the composition (cobalt content), microstructure (tungsten carbide grain
size), and the resulting physical properties is a defining characteristic of cobalt tungsten
carbide. The following diagrams illustrate these fundamental relationships.
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Caption: Relationship between composition, microstructure, and key mechanical properties.
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Caption: Experimental workflow for Vickers hardness testing of cobalt tungsten carbide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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